tridihomo-gamma-linolenoylglycerol
tridihomo-gamma-linolenoylglycerol
Brand Name:
Vulcanchem
CAS No.:
129691-30-1
VCID:
VC0163840
InChI:
InChI=1S/C63H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16-21,25-30,34-39,60H,4-15,22-24,31-33,40-59H2,1-3H3/b19-16+,20-17+,21-18+,28-25+,29-26+,30-27+,37-34+,38-35+,39-36+
SMILES:
CCCCCC=CCC=CCC=CCCCCCCC(=O)OCC(COC(=O)CCCCCCC=CCC=CCC=CCCCCC)OC(=O)CCCCCCC=CCC=CCC=CCCCCC
Molecular Formula:
C63H104O6
Molecular Weight:
957.5 g/mol
tridihomo-gamma-linolenoylglycerol
CAS No.: 129691-30-1
Main Products
VCID: VC0163840
Molecular Formula: C63H104O6
Molecular Weight: 957.5 g/mol
| CAS No. | 129691-30-1 |
|---|---|
| Product Name | tridihomo-gamma-linolenoylglycerol |
| Molecular Formula | C63H104O6 |
| Molecular Weight | 957.5 g/mol |
| IUPAC Name | 2,3-bis[[(8E,11E,14E)-icosa-8,11,14-trienoyl]oxy]propyl (8E,11E,14E)-icosa-8,11,14-trienoate |
| Standard InChI | InChI=1S/C63H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16-21,25-30,34-39,60H,4-15,22-24,31-33,40-59H2,1-3H3/b19-16+,20-17+,21-18+,28-25+,29-26+,30-27+,37-34+,38-35+,39-36+ |
| Standard InChIKey | PMEABGYOVGWCSQ-XQKNJCGWSA-N |
| Isomeric SMILES | CCCCC/C=C/C/C=C/C/C=C/CCCCCCC(=O)OCC(OC(=O)CCCCCC/C=C/C/C=C/C/C=C/CCCCC)COC(=O)CCCCCC/C=C/C/C=C/C/C=C/CCCCC |
| SMILES | CCCCCC=CCC=CCC=CCCCCCCC(=O)OCC(COC(=O)CCCCCCC=CCC=CCC=CCCCCC)OC(=O)CCCCCCC=CCC=CCC=CCCCCC |
| Canonical SMILES | CCCCCC=CCC=CCC=CCCCCCCC(=O)OCC(COC(=O)CCCCCCC=CCC=CCC=CCCCCC)OC(=O)CCCCCCC=CCC=CCC=CCCCCC |
| Synonyms | DGLA-TG tridihomo-gamma-linolenoylglycerol tridihomo-gamma-linolenoylglycerol, (all-Z)-isomer tris(dihomo-gamma-linolenoyl)glycerol |
| PubChem Compound | 6450100 |
| Last Modified | Nov 11 2021 |
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